Cas no 1794982-25-4 ({[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate)

• Product Name: {[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate
• CAS No: 1794982-25-4
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 5324720
• Update Time: 2025-08-05

{[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• {[3-(propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate
• [2-oxo-2-(3-propan-2-ylanilino)ethyl] 2-phenylbutanoate
• 2-((3-isopropylphenyl)amino)-2-oxoethyl 2-phenylbutanoate
• STL194605
• 2-oxo-2-{[3-(propan-2-yl)phenyl]amino}ethyl 2-phenylbutanoate
• {[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate

• Inchi： 1S/C21H25NO3/c1-4-19(16-9-6-5-7-10-16)21(24)25-14-20(23)22-18-12-8-11-17(13-18)15(2)3/h5-13,15,19H,4,14H2,1-3H3,(H,22,23)
• InChI Key： OLEUIRIUMYKTLT-UHFFFAOYSA-N
• SMILES： O(CC(NC1=CC=CC(=C1)C(C)C)=O)C(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 429
• XLogP3: 4.7
• Topological Polar Surface Area: 55.4

Additional information on {[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate

Introduction to {[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate (CAS No. 1794982-25-4)

Compound with the CAS number 1794982-25-4 and the product name {[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of {[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate consists of a complex arrangement of functional groups, including a carbamoyl moiety linked to a methyl group and a phenyl ring substituted with an isopropyl group. This intricate architecture not only contributes to the compound's chemical reactivity but also opens up diverse possibilities for its utilization in various biochemical pathways.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes at the molecular level. The structural features of {[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate make it a promising candidate for such applications. Specifically, the presence of the carbamoyl group suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug action.

One of the most intriguing aspects of this compound is its potential role in the synthesis of bioactive molecules. Researchers have been exploring its use as an intermediate in the preparation of more complex pharmacophores. The flexibility offered by its molecular framework allows for modifications that can fine-tune its pharmacological properties, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the compound's potential in addressing various therapeutic challenges. For instance, its structural similarity to known bioactive agents has prompted investigations into its ability to interact with specific biological pathways. This has led to preliminary findings suggesting that it may exhibit properties relevant to neuroprotective and anti-inflammatory effects, although further research is necessary to fully elucidate these mechanisms.

The synthesis of {[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate involves a series of well-defined chemical transformations that showcase the compound's synthetic accessibility. Advanced synthetic techniques have been employed to ensure high yields and purity, which are crucial for pharmaceutical applications. These methods include catalytic processes and stereocontrolled reactions that enhance the overall quality of the final product.

The compound's stability under various conditions has also been a focus of study. Experiments have demonstrated its resilience in both organic solvents and under controlled environmental settings, which is essential for practical applications in drug formulation and storage. This stability contributes to its viability as a building block for more complex molecules.

From a regulatory perspective, the handling and use of {[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate must adhere to stringent safety protocols. While it does not fall under categories of hazardous or controlled substances, proper precautions are necessary to ensure safe laboratory practices. These measures include appropriate ventilation, personal protective equipment, and waste disposal guidelines.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and beyond. Collaborative efforts between academia and industry are likely to drive innovation, leading to new derivatives and formulations that could revolutionize therapeutic approaches. The compound's versatility makes it a cornerstone in the pursuit of novel chemical entities with therapeutic potential.

In conclusion, {[3-(Propan-2-yl)phenyl]carbamoyl}methyl 2-phenylbutanoate (CAS No. 1794982-25-4) stands as a testament to the advancements in synthetic chemistry and medicinal research. Its unique structure, combined with its potential biological activities, positions it as a key player in the development of future pharmaceuticals. As research continues to uncover new possibilities, this compound is poised to make significant contributions to the field.